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CAS No.: 71626-98-7
Cat. No.: B1591387
Get Quote
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Executive Summary: The Redox & Hydration
Challenge

Calcium diiodide hydrate (

) is a high-utility inorganic salt, primarily valued in pharmaceutical applications as a potent
expectorant and an iodine source for nutritional supplements.[1] However, for the formulation
scientist, it presents a dual paradox:

e The Hydration Ambiguity: Commercially labeled as "hydrate," it frequently exists as a non-
stoichiometric mixture approximating the tetrahydrate (

) or hexahydrate (
), with water content shifting rapidly with ambient humidity.[1]

e The Redox Instability: The iodide moiety is thermodynamically prone to photo-oxidative
degradation into elemental iodine (

), converting a white pharmaceutical ingredient into a yellow, cytotoxic impurity.
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This guide provides a rigorous physicochemical framework to characterize, stabilize, and utilize

, moving beyond basic monograph data to actionable experimental logic.

Molecular Architecture & Solid-State Chemistry[1]

Unlike the robust ionic lattice of calcium chloride, calcium iodide’s crystal lattice is
compromised by the large, polarizable iodide ion (ionic radius ~220 pm).

Crystal Systems|2]

e Anhydrous (

): Adopts the Rhombohedral system (Cadmium lodide,
type structure), Space Group
[1] It is a layered structure where calcium ions are octahedrally coordinated by iodides.[1]

o Tetrahydrate (

): The most common commercial form.[1] It typically crystallizes in the Orthorhombic or
Monoclinic system depending on the exact crystallization temperature.[1]

o Hexahydrate (

): Formed at lower temperatures (< 10°C) from highly concentrated solutions.[1]

Thermodynamic Profile

The dissolution of anhydrous calcium iodide is intensely exothermic, driven by the high
hydration enthalpy of the calcium ion.[1] However, dissolving the hydrate is less exothermic or
even endothermic depending on the hydration state, as the lattice energy is already partially
compensated by crystal water.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://brainly.com/question/16695858
https://brainly.com/question/16695858
https://brainly.com/question/16695858
https://brainly.com/question/16695858
https://brainly.com/question/16695858
https://brainly.com/question/16695858
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Context
293.89 g/mol . o ]
_ Critical for stoichiometric
Formula Weight (Anhydrous)365.95 g/mol )
calculations.[1][2]
(Tetrahydrate)

Melting Point

779°C (Anhydrous)~42°C
(Hydrate Decomp.)[1]

Hydrates do not "melt" in the
traditional sense; they dissolve
in their own water of
crystallization (incongruent

melting).[1]

Density

3.956 g/cm3 (Anhydrous)~2.55
g/cm3 (Hydrate)

Lower density of hydrate
reflects the expanded lattice
volume due to water

molecules.[1]

~ -120 kJ/mol (Anhydrous)

High exothermicity requires
slow addition to solvent to
prevent localized

boiling/splashing.

Solubility (

)

~64.6 g/100 mL (0°C)~209
/100 mL (20°C)

Extremely soluble.[1] Exhibits
positive temperature coefficient
of solubility.[1]

The "Redox Challenge": Stability & Degradation

The primary failure mode for

reagents is the oxidation of iodide (

) to elemental iodine (

).[1] This reaction is photocatalytic and acid-promoted.[1]

Mechanism of Degradation

Light (specifically UV-blue spectrum) excites the iodide electron, lowering the activation energy

for oxidation by atmospheric oxygen.[1]
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Once formed,

can complex with excess
to form the triiodide ion (

), resulting in a deep yellow-brown discoloration.[1]

Visualization: Photochemical Degradation Pathway

The following diagram maps the degradation logic and intervention points.
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Figure 1: Photochemical degradation pathway of Calcium lodide.[1] Note that acidic
environments accelerate the conversion of radicals to elemental iodine.

Analytical Characterization Framework

Because the hydration state

varies, you cannot rely on the label claim.[1] You must validate the specific lot in hand.[1]

Analytical Decision Matrix

Use this workflow to qualify raw material before formulation.
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Raw Material: Cal2-xH20
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Figure 2: Analytical workflow for qualifying Calcium lodide Hydrate raw material.

Protocol: Thermogravimetric Analysis (TGA)

To determine the exact hydration state (
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e Instrument: TGA (e.g., TA Instruments or Mettler Toledo).

e Pan: Platinum or Ceramic (Aluminum may react with iodine at high temps).[1]
e Purge: Nitrogen (40 mL/min) to prevent oxidation during heating.

e Method: Ramp 10°C/min from 25°C to 400°C.

* Interpretation:

o

Step 1 (40-150°C): Loss of surface water and initial crystal water (likely 2-3 moles).[1]

[¢]

Step 2 (150-250°C): Loss of tightly bound lattice water.[1]

[¢]

Calculation: Total % weight loss corresponds to the water mass.[1]

[e]

Formula:
[1]

Experimental Protocols
Synthesis & Purification (High Purity)

For drug development, commercial technical grade is often insufficient.[1] Reaction:
[1]
e Reagents: High-purity Calcium Carbonate (
) and Hydriodic Acid (
, 57%, unstabilized).[1]
e Procedure:
o Suspend

in deoxygenated water under

flow.[1]
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o Add

dropwise.[1] The reaction is effervescent (
).[1]

o Maintain slight excess of
to ensure neutral pH (prevents oxidation).[1]

o Filter undissolved

[1]

o Crystallization: Evaporate filtrate under reduced pressure (Rotavap) at < 45°C. Do not
overheat, or hydrolysis to

may occur.[1]

o Drying: Dry the resulting crystals in a vacuum desiccator over

Stabilization in Formulation

When using
in liquid formulations (e.g., syrups):

o Chelation: Add EDTA (0.05%) to sequester trace transition metals (Fe, Cu) that catalyze
oxidation.[1]

e Antioxidants: Include Sodium Thiosulfate (

) or Ascorbic Acid at low levels (0.1%) to scavenge any free iodine formed.[1]

e pH: Buffer to pH 6.0-7.5. Acidic pH accelerates oxidation; alkaline pH precipitates Calcium
Hydroxide.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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